Cas no 1196532-44-1 (4-(3-bromo-2-oxopropyl)benzonitrile)

• Product Name: 4-(3-bromo-2-oxopropyl)benzonitrile
• CAS No: 1196532-44-1
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD28808405
• CID: 4576867
• PubChem ID: 122163347
• Update Time: 2025-06-14

4-(3-bromo-2-oxopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-2-oxopropyl)benzonitrile

• MDL： MFCD28808405
• Inchi： 1S/C10H8BrNO/c11-6-10(13)5-8-1-3-9(7-12)4-2-8/h1-4H,5-6H2
• InChI Key： PBMSCCKUMQEKJD-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CC(=O)CBr)C=C1

Additional information on 4-(3-bromo-2-oxopropyl)benzonitrile

Recent Advances in the Study of 4-(3-bromo-2-oxopropyl)benzonitrile (CAS: 1196532-44-1) and Its Applications in Chemical Biology and Medicine

4-(3-bromo-2-oxopropyl)benzonitrile (CAS: 1196532-44-1) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its bromo and oxo functional groups, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential clinical applications.

One of the key areas of interest in the study of 4-(3-bromo-2-oxopropyl)benzonitrile is its role as a building block in the synthesis of small-molecule inhibitors. Researchers have successfully utilized this compound to develop inhibitors targeting specific enzymes involved in disease pathways. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of kinase inhibitors, which showed promising activity against certain cancer cell lines. The study highlighted the compound's ability to undergo further functionalization, making it a valuable tool in drug discovery.

In addition to its synthetic applications, 4-(3-bromo-2-oxopropyl)benzonitrile has also been investigated for its direct biological effects. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent antimicrobial activity against a range of pathogenic bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics. These findings underscore the compound's dual utility as both a synthetic intermediate and a biologically active agent.

Another significant development in the study of 4-(3-bromo-2-oxopropyl)benzonitrile is its application in chemical biology. Recent work has explored its use as a probe to study protein-ligand interactions. By incorporating this compound into activity-based probes, researchers have been able to gain insights into the mechanisms of enzyme inhibition and substrate binding. This approach has proven particularly useful in the study of proteases and other enzymes involved in disease processes, offering new avenues for therapeutic intervention.

Despite these promising findings, challenges remain in the development and application of 4-(3-bromo-2-oxopropyl)benzonitrile. Issues such as compound stability, bioavailability, and off-target effects need to be addressed to fully realize its potential in clinical settings. Ongoing research is focused on optimizing the compound's properties through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles and translate laboratory findings into real-world applications.

In conclusion, 4-(3-bromo-2-oxopropyl)benzonitrile (CAS: 1196532-44-1) represents a valuable compound with diverse applications in chemical biology and medicine. Its role as a synthetic intermediate, coupled with its direct biological activity, makes it a promising candidate for further research and development. As studies continue to uncover new facets of its utility, this compound is poised to make significant contributions to the fields of drug discovery and therapeutic development. Future research should focus on addressing the current limitations and exploring novel applications to fully harness its potential.